3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde

• IUPAC Name: 3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde
• InChI: InChI=1S/C18H19BrO4/c1-13-5-3-6-15(9-13)22-7-4-8-23-18-16(19)10-14(12-20)11-17(18)21-2/h3,5-6,9-12H,4,7-8H2,1-2H3
• InChI Key: ZVYSYTAJHCSNFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2Br)C=O)OC
• Molecular Formula: C18H19BrO4
• Molecular Weight: 379.2 g/mol

Description

3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde is an organic compound with the molecular formula C18H19BrO4. This compound is characterized by the presence of a bromine atom, methoxy group, and a propoxy chain linked to a benzaldehyde core. It is used in various chemical syntheses and research applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde typically involves multiple steps:

Bromination: The starting material, 4-methoxybenzaldehyde, undergoes bromination using a brominating reagent such as 1,3-di-n-butylimidazolium tribromide.

Etherification: The brominated intermediate is then subjected to etherification with 3-(3-methylphenoxy)propyl bromide under basic conditions to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, solvent choice, and reaction time to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-bromo-5-methoxy-4-[3-(3-methylphenoxy)propoxy]benzaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The bromine atom and methoxy group may also contribute to its reactivity and binding affinity.

Comparison with Similar Compounds

Similar Compounds

3-bromo-4-methoxybenzaldehyde: Similar structure but lacks the propoxy chain and methylphenoxy group.

5-bromo-2-hydroxy-3-methoxybenzaldehyde: Contains a hydroxyl group instead of the propoxy chain.